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Compound of Interest

Compound Name: Phenformin-d5 Hydrochloride

Cat. No.: B1153180 Get Quote

Core Technical Overview
Phenformin-d5 Hydrochloride (N-[2-(phenyl-d5)ethyl]-imidodicarbonimidic diamide, HCl) is a

stable isotope-labeled internal standard (IS) primarily used in LC-MS/MS quantitation of

phenformin.

Chemical Structure Note: The deuterium labeling is typically located on the phenyl ring (

). This structural feature is critical because aromatic protons are non-exchangeable under
standard physiological and analytical conditions, ensuring high isotopic stability compared to
labels on exchangeable heteroatoms (N, O, S).

Molecular Weight: ~246.75 g/mol (varies slightly by specific isotopic enrichment).

Key Physical Property: Hygroscopic solid.

Stability & Storage: The Golden Rules
To ensure data integrity, adherence to these "Golden Rules" of storage is mandatory.

Deviations are the primary cause of signal variability in quantitative assays.

Solid State Stability
Temperature: Store at -20°C (or lower).

Environment: Keep container tightly sealed. Use a desiccator if possible.
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Shelf Life:

2 years if stored properly and protected from moisture.

Light: Protect from direct sunlight; store in amber vials.

Solution Stability[1][2]
Solvent Choice:

Methanol (MeOH): Recommended for LC-MS stock solutions. Good solubility, easy

evaporation, and high compatibility with reverse-phase mobile phases.

DMSO: Acceptable for high-concentration libraries but less ideal for daily LC-MS use due

to high boiling point, viscosity, and potential for causing ion suppression if not diluted

sufficiently.

Water: Soluble, but aqueous solutions are more prone to microbial growth and hydrolytic

degradation over long periods. Do not store aqueous working solutions for >24 hours.

Temperature:

-80°C: Optimal for long-term stock storage (> 6 months).[1]

-20°C: Acceptable for working stocks (< 1 month).[1][2]

Freeze-Thaw: Limit to < 3 cycles. Aliquotting is mandatory.[1]

Technical FAQ: Expert Insights
Q1: Will the deuterium atoms in Phenformin-d5 exchange with the solvent protons (H/D

exchange)? Answer:No, not under standard conditions. Because the deuterium atoms are

located on the phenyl ring (aromatic C-D bonds), they are chemically stable and resistant to

exchange with protic solvents like water or methanol.

Caveat: If your specific product is labeled on the nitrogen atoms (rare for this compound),

exchange would be instantaneous. Always verify the Certificate of Analysis (CoA) structure.

The standard commercial form is Phenethyl-d5.
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Q2: I see a precipitate when I thaw my DMSO stock. Is the compound degraded? Answer:

Likely not. DMSO has a freezing point of ~19°C. The "precipitate" is often just frozen solvent or

crystallized salt due to temperature shock.

Fix: Warm the vial to 37°C for 5–10 minutes and vortex vigorously. If the solution clears

completely, the compound is safe to use.

Q3: Can I use Phenformin-d5 HCl as an internal standard for Metformin? Answer:Proceed with

caution. While structurally related (both are biguanides), Phenformin is significantly more

hydrophobic than Metformin.

Risk: In Reverse-Phase LC, Metformin elutes very early (often in the void volume), while

Phenformin elutes later. This difference means Phenformin-d5 may not effectively

compensate for matrix effects occurring at the Metformin retention time.

Recommendation: Use Metformin-d6 for Metformin; use Phenformin-d5 for Phenformin.

Troubleshooting Guide
Issue: Low MS Signal Intensity (Internal Standard)
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Potential Cause Diagnostic Check Corrective Action

Solubility Limit
Check for particulates in the

stock vial.

Sonicate stock for 10 mins.

Switch solvent to 50:50

MeOH:Water if using pure

water.

Adsorption
Is the signal lower in the first

few injections?

Phenformin is basic and can

adsorb to glass. Use

polypropylene (PP) vials and

inserts.

Ion Suppression
Does the signal drop only in

matrix samples?

The IS is eluting in a

suppression zone. Optimize

the LC gradient to shift

.

Incorrect Mass Check the parent ion setting.

Ensure you are monitoring the

deuterated mass (

). Phenformin-d5 is typically

211.2 (approx) depending on

ionization state.

Issue: Retention Time Shift
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Potential Cause Explanation Corrective Action

pH Mismatch
Biguanides are highly pH-

sensitive.

Ensure Mobile Phase A and B

pH are precisely controlled

(e.g., 0.1% Formic Acid).

Column Overload Injecting too much mass.

Dilute the sample.[1][3][4] High

concentrations of the analyte

can drag the IS peak.

Deuterium Isotope Effect

D-labeled compounds can

elute slightly earlier than H-

forms.

This is normal (usually < 0.1

min difference). Ensure the

integration window covers

both.

Experimental Protocols
Protocol A: Preparation of Primary Stock Solution (1
mg/mL)
Objective: Create a stable master stock for long-term storage.

Weighing: Accurately weigh ~1.0 mg of Phenformin-d5 HCl into a tared polypropylene

microcentrifuge tube.

Note: Avoid glass weighing boats if possible to minimize static loss.

Solvent Addition: Add Methanol (LC-MS Grade) to achieve a concentration of 1 mg/mL.

Calculation: Volume (mL) = Mass (mg) / 1 (mg/mL).

Dissolution: Vortex for 1 minute. If particulates remain, sonicate for 5 minutes at room

temperature.

Aliquot: Dispense into 50 µL aliquots in amber polypropylene tubes.

Storage: Store at -80°C.
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Protocol B: Working Internal Standard Solution
Objective: Prepare a daily use solution for spiking into samples.

Thaw: Thaw one 50 µL aliquot of Primary Stock. Vortex.

Dilution: Dilute 1:100 or 1:1000 into Water:Methanol (50:50 v/v) containing 0.1% Formic Acid.

Why Acid? Acidifying the solvent stabilizes the basic biguanide and prevents adsorption to

container walls.

Usage: Add this solution to your samples (e.g., plasma/urine) before extraction (protein

precipitation) to correct for recovery losses.

Visualizations
Diagram 1: Stock Preparation Workflow
This workflow ensures maximum stability and reproducibility.
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(-20°C Storage)

Equilibrate to RT
(Prevent Condensation)

Weigh ~1mg
(Polypropylene Boat)

Dissolve in MeOH
(1 mg/mL)

Vortex & Sonicate
(5 mins)

Aliquot (50 µL)
Amber PP Tubes

Store at -80°C
(No Freeze-Thaw)

Click to download full resolution via product page

Caption: Optimized workflow for preparing Phenformin-d5 HCl stock solutions to minimize

degradation and contamination.

Diagram 2: Troubleshooting Signal Loss
A logic tree for diagnosing low internal standard recovery.
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Problem:
Low IS Signal

Check Solubility:
Is Stock Clear?

Action:
Sonicate/Warm

No (Cloudy)

Check Adsorption:
Glass vs. Plastic?

Yes (Clear)

Action:
Switch to PP Vials

Using Glass

Check MS Parameters:
Correct Mass?

Using Plastic

Action:
Re-tune MS

Incorrect Mass

Click to download full resolution via product page

Caption: Decision tree for diagnosing low signal intensity in Phenformin-d5 LC-MS assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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